Cas no 1895651-47-4 (4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-chlorophenol)

• Product Name: 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-chlorophenol
• CAS No: 1895651-47-4
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5872405
• PubChem ID: 136968432
• Update Time: 2025-06-10

4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-chlorophenol
• EN300-1991468
• 1895651-47-4

• Inchi： 1S/C10H10ClN3O/c1-14-10(12)5-9(13-14)7-3-2-6(15)4-8(7)11/h2-5,15H,12H2,1H3
• InChI Key： XWBXMXAXSZUAKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(N)N(C)N=1)O

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-chlorophenol

Introduction to 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol (CAS No. 1895651-47-4)

4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol (CAS No. 1895651-47-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research findings.

The molecular formula of 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol is C₁₀H₁₀ClN₃O, with a molecular weight of 223.66 g/mol. The compound features a pyrazole ring substituted with an amino group and a methyl group, along with a chlorophenol moiety. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting target for further investigation.

In terms of physical properties, 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications. The compound's melting point is around 200°C, and it exhibits good thermal stability under standard laboratory conditions.

The biological activities of 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol have been the subject of several recent studies. One of the most notable findings is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol has also shown promise as an antitumor agent. A study published in the Cancer Research journal reported that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

In addition to its direct biological effects, 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol has been explored as a lead compound for drug development. Researchers have synthesized several derivatives by modifying the pyrazole ring or the chlorophenol moiety to enhance its pharmacological properties. For example, substituting the chlorine atom with other halogens or introducing additional functional groups has led to compounds with improved solubility and bioavailability.

The safety profile of 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further clinical evaluation.

In conclusion, 4-(5-Amino-1-Methyl-1H-Pyrazol-3-yl)-3-Chlorophenol (CAS No. 1895651-47-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antitumor properties make it an attractive candidate for drug development, particularly in the treatment of inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical trials and potential commercialization.